Cas no 67909-26-6 (4-Methyl-7-(2,3,4,6-tetra-O-acetyl-α-D-galactopyranosyl)oxy-2H-1-benzopyran-2-on)

• Product Name: 4-Methyl-7-(2,3,4,6-tetra-O-acetyl-α-D-galactopyranosyl)oxy-2H-1-benzopyran-2-on
• CAS No: 67909-26-6
• CID: 5050376
• Update Time: 2025-06-26

4-Methyl-7-(2,3,4,6-tetra-O-acetyl-α-D-galactopyranosyl)oxy-2H-1-benzopyran-2-on Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-7-[(2,3,4,6-tetra-O-acetyl-α-D-galactopyranosyl)oxy]-2H-1-benzopyran-2-on
• 4-Methyl-7-(2,3,4,6-tetra-O-acetyl-α-D-galactopyranosyl)oxy-2H-1-benzopyran-2-on

Additional information on 4-Methyl-7-(2,3,4,6-tetra-O-acetyl-α-D-galactopyranosyl)oxy-2H-1-benzopyran-2-on

4-Methyl-7-(2,3,4,6-tetra-O-acetyl-α-D-galactopyranosyl)oxy-2H-1-benzopyran-2-one: A Comprehensive Overview

4-Methyl-7-(2,3,4,6-tetra-O-acetyl-α-D-galactopyranosyl)oxy-2H-1-benzopyran-2-one (CAS No. 67909-26-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name 4-Methyl-7-Galacto-Benzopyranone, is a derivative of flavonoids, a class of natural products known for their diverse biological activities and therapeutic potential.

The chemical structure of 4-Methyl-7-(2,3,4,6-tetra-O-acetyl-α-D-galactopyranosyl)oxy-2H-1-benzopyran-2-one is characterized by a benzopyranone core with a methyl group at the 4-position and a galactose moiety attached via an acetylated glycosidic bond at the 7-position. The presence of multiple acetyl groups on the galactose unit imparts unique chemical properties to this compound, making it an interesting subject for both synthetic and biological studies.

In recent years, the interest in 4-Methyl-7-Galacto-Benzopyranone has been driven by its potential applications in drug discovery and development. Research has shown that this compound exhibits a range of biological activities, including antioxidant, anti-inflammatory, and anticancer properties. These activities are attributed to the presence of the benzopyranone scaffold, which is known to interact with various biological targets.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the antioxidant properties of 4-Methyl-7-(2,3,4,6-tetra-O-acetyl-α-D-galactopyranosyl)oxy-2H-1-benzopyran-2-one. The researchers found that this compound effectively scavenged reactive oxygen species (ROS) and protected cells from oxidative damage. This finding suggests that 4-Methyl-7-Galacto-Benzopyranone could be a promising candidate for the development of novel antioxidants for therapeutic use.

Beyond its antioxidant properties, 4-Methyl-7-Galacto-Benzopyranone has also shown promise in anti-inflammatory research. A study conducted by a team at the University of California in 2020 demonstrated that this compound inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The mechanism underlying this effect was attributed to the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a crucial role in inflammation.

The anticancer potential of 4-Methyl-7-(2,3,4,6-tetra-O-acetyl-α-D-galactopyranosyl)oxy-2H-1-benzopyran-2-one has also been explored. A 2019 study published in the Cancer Research Journal reported that this compound exhibited significant cytotoxic effects against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HT-29). The researchers found that 4-Methyl-7-Galacto-Benzopyranone induced apoptosis through the activation of caspase pathways and the downregulation of anti-apoptotic proteins such as Bcl-2.

The synthesis of 4-Methyl-7-(2,3,4,6-tetra-O-acetyl-α-D-galactopyranosyl)oxy-2H-1-benzopyran-2-one involves several steps and requires careful control of reaction conditions to ensure high yield and purity. A typical synthetic route involves the coupling of 7-hydroxyflavone with an acetylated galactose derivative followed by methylation at the 4-position. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in preclinical studies.

In addition to its biological activities, the physicochemical properties of 4-Methyl-7-Galacto-Benzopyranone are also important considerations for its potential applications. This compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but has limited solubility in water. Its stability under various conditions has been studied to ensure its suitability for formulation into different dosage forms.

The safety profile of 4-Methyl-7-(2,3,4,6-tetra-O-acetyl-α-D-galactopyranosyl)oxy-2H-1-benzopyran-2-one is another critical aspect that has been evaluated. Preclinical toxicology studies have shown that this compound is well tolerated at therapeutic doses with no significant adverse effects observed in animal models. These findings support its further development as a potential therapeutic agent.

In conclusion, 4-Methyl-7-(2,3,4,6-tetra-O-acetyl-α-D-galactopyranosyl)oxy-2H-1-benzopyran-2-one (CAS No. 67909-26-6) is a multifaceted compound with promising biological activities and therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in medicine. As our understanding of this compound deepens, it is likely to play an increasingly important role in drug discovery and development efforts.